5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol
• IUPAC Name: (5Z)-5-[(3-ethoxy-2-hydroxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O4S/c1-4-26-16-7-5-6-13(18(16)23)12-17-19(24)22(2)20(27-17)21-14-8-10-15(25-3)11-9-14/h5-12,23H,4H2,1-3H3/b17-12-,21-20?
• InChI Key: VHOGRTWWISCZPS-VTPWGRHDSA-N
• Isomeric SMILES: CCOC1=CC=CC(=C1O)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C
• SMILES: CCOC1=CC=CC(=C1O)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C

Description

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as EMTh-1, is a synthetic compound with potential applications in medicinal chemistry. It belongs to the thiazolidinone family of compounds, which have been widely studied for their various biological activities. EMTh-1 has been shown to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways such as the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. These pathways play a crucial role in various cellular processes such as inflammation, oxidative stress, and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects on the body. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. It has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase.
Moreover, this compound has been shown to induce apoptosis in cancer cells by activating various apoptotic pathways such as the caspase pathway and the Bcl-2 family pathway. It has also been shown to inhibit cell proliferation by arresting the cell cycle at various stages.

Advantages and Limitations for Lab Experiments

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has been extensively studied for its various biological activities, making it a potential candidate for further research. Moreover, it has shown promising results in various in vitro and in vivo studies.
However, this compound also has some limitations for lab experiments. Its exact mechanism of action is not fully understood, making it difficult to design experiments to elucidate its mode of action. Moreover, it has not been extensively studied in clinical trials, making it difficult to assess its safety and efficacy in humans.

Future Directions

There are several future directions for research on 5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. Firstly, more studies are needed to elucidate its exact mechanism of action. This will help in designing more targeted experiments to assess its potential applications in various fields of medicine.
Secondly, more studies are needed to assess its safety and efficacy in humans. This will require extensive clinical trials to evaluate its pharmacokinetics, pharmacodynamics, and toxicity profiles.
Thirdly, more studies are needed to assess its potential applications in combination therapies. This compound has shown promising results in combination with other drugs such as doxorubicin and cisplatin, making it a potential candidate for combination therapies in cancer treatment.
In conclusion, this compound is a promising synthetic compound with potential applications in various fields of medicine. Its anti-inflammatory, antioxidant, and anticancer properties make it a potential candidate for further research. However, more studies are needed to elucidate its exact mechanism of action, assess its safety and efficacy in humans, and evaluate its potential applications in combination therapies.

Synthesis Methods

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can be synthesized using a simple one-pot reaction between 2-aminothiazole, 3-ethoxy-2-hydroxybenzaldehyde, and 4-methoxyaniline in the presence of acetic acid and glacial acetic acid. The reaction proceeds via a Schiff base formation followed by cyclization to form the thiazolidinone ring. The final product can be purified using column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

5-(3-Ethoxy-2-hydroxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields of medicine. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
This compound has also been shown to possess antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. This makes it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease.
Moreover, this compound has been shown to possess anticancer properties by inducing apoptosis and inhibiting cell proliferation. This makes it a potential candidate for the treatment of various types of cancer such as breast cancer, lung cancer, and colon cancer.